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Compound of Interest

Compound Name: Chrysophenine

Cat. No.: B080630 Get Quote

Introduction

Chrysophenine, also known as Direct Yellow 12, is a water-soluble diazo stilbene dye.[1][2] In

biological research, it serves as a versatile staining agent, aiding in the visualization of various

cellular structures and tissues under a microscope.[3][4] Its strong affinity for cellulose-

containing materials also makes it useful for staining plant cell walls.[1][5] Proper preparation of

a stock solution is the first critical step to achieving consistent and reliable staining results in

histological and cytological applications.[4] This document provides a detailed protocol for the

preparation, storage, and application of a Chrysophenine stock solution for microscopy.

Reagent Properties and Quantitative Data
A summary of the key properties of Chrysophenine is provided below. This information is

crucial for accurate preparation of solutions. Note that the purity, often indicated as "dye

content," can vary between suppliers and should be accounted for when precise concentrations

are required.[3][6]
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Property Value Reference(s)

Synonyms
Direct Yellow 12,

Chrysophenine G, C.I. 24895
[1][3][7]

CAS Number 2870-32-8 [1][3][6]

Molecular Formula C₃₀H₂₆N₄Na₂O₈S₂ [1][2][8]

Molecular Weight 680.66 g/mol [1][2][6]

Appearance Yellow to orange powder [1][7]

Solubility

Soluble in water (30 g/L at

80°C); slightly soluble in

ethanol.[7][9][10]

[7][9][10]

Typical Dye Content ≥65% [3][6]

Storage Temperature
Room temperature (10°C -

25°C)
[3][6][8]

Shelf Life
Approximately 2 years if stored

properly.[10]
[10]

Experimental Protocol: Preparation of 1% (w/v)
Chrysophenine Stock Solution
This protocol describes the preparation of 100 mL of a 1% (w/v) Chrysophenine stock

solution. This concentration is a convenient starting point and can be easily diluted to lower

working concentrations as needed.

Materials and Equipment

Chrysophenine powder (e.g., Dye content ≥65%)

Distilled or deionized water

100 mL volumetric flask

250 mL beaker
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Analytical balance

Magnetic stirrer and stir bar

Hot plate (optional, for gentle heating)

0.22 µm or 0.45 µm syringe filter

Storage bottle (amber glass recommended)

Standard laboratory personal protective equipment (PPE): lab coat, gloves, safety glasses

Procedure

Calculate Required Mass: To prepare a 1% (w/v) solution, 1 gram of solute is needed per

100 mL of solvent.

Weigh out 1.0 g of Chrysophenine powder using an analytical balance and place it into a

250 mL beaker.

Note on Purity: For highly quantitative applications, adjust the mass based on the dye

content provided by the manufacturer. For example, for a dye content of 65%, the required

mass would be (1.0 g / 0.65) = 1.54 g.

Dissolution:

Add approximately 80 mL of distilled water to the beaker containing the Chrysophenine
powder.

Place a magnetic stir bar into the beaker and set it on a magnetic stirrer.

Stir the solution until the powder is fully dissolved. This may take several minutes. The

resulting solution should be a clear, golden-yellow color.[7][9]

If dissolution is slow, gentle warming on a hot plate (not to exceed 80°C) can aid the

process.[9][10] Do not boil the solution.

Final Volume Adjustment:
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Once the dye is completely dissolved, carefully transfer the solution to a 100 mL

volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the

volumetric flask to ensure all the dye is transferred.

Add distilled water to the flask until the bottom of the meniscus reaches the 100 mL

calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Filtration (Recommended):

To remove any microscopic particulate matter that could interfere with imaging, filter the

stock solution through a 0.22 µm or 0.45 µm syringe filter into a clean, amber glass

storage bottle.

Storage:

Label the bottle clearly with the name of the reagent ("1% Chrysophenine Stock

Solution"), the preparation date, and your initials.

Store the solution at room temperature (10°C - 25°C), protected from light to prevent

photodegradation.[8] Ensure the container is well-sealed.[8] The solution should be stable

for several months if stored correctly.

Workflow and Application Overview
The following diagram illustrates the general workflow from preparing the Chrysophenine
stock solution to its application in a typical microscopy staining experiment.
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Caption: Workflow for Chrysophenine solution preparation and use in microscopy.

Safety Precautions
Always work in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for Chrysophenine before use for complete safety

and handling information.

Dispose of chemical waste according to your institution's guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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